Cas no 941897-68-3 (N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide
• CAS No: 941897-68-3
• MF: C₁₈H₁₄N₄OS₂
• MW: 366.459960460663
• CID: 5429240
• PubChem ID: 16957407
• Update Time: 2025-11-01

N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS001778276
• CCG-124542
• N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]-1,2,3-benzothiadiazole-5-carboxamide
• N-{5-[(4-METHYLPHENYL)METHYL]-1,3-THIAZOL-2-YL}-1,2,3-BENZOTHIADIAZOLE-5-CARBOXAMIDE
• N-(5-(4-methylbenzyl)thiazol-2-yl)benzo[d][1,2,3]thiadiazole-5-carboxamide
• 941897-68-3
• F3296-0174
• N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C18H14N4OS2/c1-11-2-4-12(5-3-11)8-14-10-19-18(24-14)20-17(23)13-6-7-16-15(9-13)21-22-25-16/h2-7,9-10H,8H2,1H3,(H,19,20,23)
• InChI Key： OLBBMVLABGONTE-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1C=CC(C)=CC=1)NC(C1C=CC2=C(C=1)N=NS2)=O

Computed Properties

• Exact Mass: 366.06090343g/mol
• Monoisotopic Mass: 366.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 124Ų

Additional information on N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide (CAS No. 941897-68-3)

N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941897-68-3, represents a confluence of heterocyclic chemistry and pharmacophore design, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of this compound features a combination of a thiazole ring and a benzothiadiazole moiety, both of which are well-documented for their biological activity. The thiazole ring, characterized by its sulfur and nitrogen atoms, contributes to the compound's ability to interact with various biological targets. Specifically, the presence of the 1,3-thiazol-2-yl group enhances its potential as an intermediate in the synthesis of bioactive molecules.

Moreover, the benzothiadiazole component is renowned for its role in medicinal chemistry due to its broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the 1,2,3-benzothiadiazole-5-carboxamide moiety into the molecular framework suggests that this compound may exhibit enhanced binding affinity to specific biological receptors, thereby increasing its therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The combination of thiazole and benzothiadiazole rings in N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide positions it as a valuable scaffold for further derivatization and optimization. This has led to several studies exploring its derivatives as candidates for treating various diseases.

One particularly intriguing aspect of this compound is its structural similarity to known bioactive molecules. For instance, derivatives of benzothiadiazole have been extensively studied for their anti-inflammatory properties. The presence of the carboxamide group in this compound suggests that it may modulate inflammatory pathways by interacting with specific enzymes or receptors involved in the inflammatory response.

The 4-methylphenyl substituent in the molecule also plays a crucial role in determining its pharmacological profile. This aromatic group can influence both the solubility and bioavailability of the compound, making it an important factor to consider during drug development. Additionally, the methyl group may contribute to steric hindrance around key binding sites, potentially enhancing or altering the compound's interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide interacts with potential targets such as kinases or transcription factors. These studies have provided valuable insights into its potential therapeutic applications.

In addition to computational methods, experimental approaches have also been employed to evaluate the biological activity of this compound. In vitro assays have shown promising results regarding its inhibitory effects on certain enzymes and receptors. For example, preliminary data suggest that it may exhibit inhibitory activity against enzymes involved in cancer cell proliferation or inflammation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. These techniques include cross-coupling reactions and cyclization processes that are well-established in organic synthesis but have been adapted to accommodate the unique structural requirements of this molecule.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. They form the backbone of numerous drugs currently on the market due to their diverse biological activities and structural versatility. N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide exemplifies this trend by combining two pharmacologically relevant heterocycles into a single molecular entity.

Ongoing research continues to explore new derivatives and analogs of this compound with the aim of improving its therapeutic potential. By modifying various functional groups or introducing additional heterocyclic moieties, researchers hope to enhance its bioactivity while minimizing any adverse effects. Such efforts are crucial for advancing drug discovery and developing new treatments for complex diseases.

The integration of cutting-edge technologies such as artificial intelligence (AI) has further accelerated progress in this field. AI-driven platforms can predict molecular properties and optimize synthetic routes with remarkable precision. These tools are particularly valuable when dealing with complex molecules like N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1,2,3-benzothiadiazole-5-carboxamide.

In conclusion,N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-ylyl}-1{ },23{ }benzothiadiazole{ }5{ }carboxamide{ }(CAS{ }no.{ }941897{ }68{ }3)is { }a { }promising { }pharmacological { }scaffold { }with { }significant { }potential{ }. Its { }unique { }structural{ } features{ }, combined { }with { }advances { }in computational{ }and experimental{ }chemistry{ }, make it an attractive candidate for further exploration in drug discovery{ }. As research continues{ },this { }compound is likely to play an increasingly important role in developing novel therapeutics for various diseases{ }.